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Compound of Interest

Compound Name: 1-Dibenzofuranamine

Cat. No.: B1581269 Get Quote

Disclaimer: Limited direct toxicological and safety data is available for 1-Dibenzofuranamine.

The following information is compiled from data on structurally related compounds, including 2-

Dibenzofuranamine, 3-Dibenzofuranamine, and the general class of primary aromatic amines

and dibenzofurans. This guide should be used for informational purposes only, and a

comprehensive risk assessment should be conducted before handling this compound.

Introduction
1-Dibenzofuranamine is an aromatic amine derivative of dibenzofuran. While specific

applications and biological activities are not extensively documented in publicly available

literature, its structural similarity to other dibenzofuran and aromatic amine compounds

suggests potential use in chemical synthesis and research, particularly in the development of

pharmaceuticals and other bioactive molecules. Given the known hazards of related

compounds, a thorough understanding of its potential risks is crucial for safe handling and use

in a laboratory setting.

Hazard Identification and Classification
While a specific Globally Harmonized System (GHS) classification for 1-Dibenzofuranamine is

not readily available, data from its isomers, 2-Dibenzofuranamine and 3-Dibenzofuranamine,

provide an indication of its potential hazards.

Table 1: GHS Hazard Classification of Dibenzofuranamine Isomers
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Hazard Class
Hazard
Statement

Signal Word Pictogram
Applicable
Isomer(s)

Acute Toxicity,

Oral (Category 4)

H302: Harmful if

swallowed
Warning

2-

Dibenzofuranami

ne, 3-

Dibenzofuranami

ne[1][2]

Skin

Corrosion/Irritatio

n (Category 2)

H315: Causes

skin irritation
Warning

2-

Dibenzofuranami

ne[1]

Serious Eye

Damage/Eye

Irritation

(Category 2A)

H319: Causes

serious eye

irritation

Warning

2-

Dibenzofuranami

ne[1]

Specific target

organ toxicity —

Single exposure

(Category 3),

Respiratory tract

irritation

H335: May

cause respiratory

irritation

Warning

2-

Dibenzofuranami

ne[1]

Based on this, it is prudent to handle 1-Dibenzofuranamine as a compound that is potentially

harmful if swallowed, and may cause skin, eye, and respiratory irritation.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

The following guidelines are based on best practices for handling aromatic amines and

potentially hazardous research chemicals.[3][4][5]

Table 2: Safe Handling and Storage Procedures for 1-Dibenzofuranamine
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Aspect Procedure

Personal Protective Equipment (PPE)

Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and

safety glasses or goggles.[6][7]

Engineering Controls

Handle in a well-ventilated area, preferably

within a chemical fume hood to minimize

inhalation exposure.[4]

Hygiene Practices

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.[8]

Storage

Store in a tightly sealed, properly labeled

container in a cool, dry, and well-ventilated area

away from incompatible materials such as

strong oxidizing agents.[4]

Spill and Waste Disposal

In case of a spill, avoid generating dust.[8]

Collect spillage using appropriate absorbent

material and dispose of it as hazardous waste in

accordance with local, state, and federal

regulations.[7]

Logical Workflow for Safe Handling
Caption: Workflow for the safe handling of 1-Dibenzofuranamine.

Toxicological Information
Specific toxicological data for 1-Dibenzofuranamine, such as LD50 values, are not available.

However, the parent compound, dibenzofuran, has been studied, and the general toxicity of

aromatic amines is well-documented.[3]

Acute Toxicity: As indicated by its isomers, 1-Dibenzofuranamine is likely to be harmful if

swallowed.[1][2]

Irritation: It may cause irritation to the skin, eyes, and respiratory system.[1]
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Mutagenicity and Carcinogenicity: Many primary aromatic amines are known or suspected

mutagens and carcinogens.[3] Studies on nitro and chloro derivatives of dibenzofuran have

shown mutagenic potential in Salmonella typhimurium assays.[9][10] Therefore, 1-
Dibenzofuranamine should be handled as a potential mutagen and/or carcinogen until

proven otherwise.

Table 3: Summary of Potential Toxicological Effects

Endpoint Potential Effect Basis for Concern

Acute Oral Toxicity Harmful
Data on 2- and 3-

Dibenzofuranamine[1][2]

Skin Irritation Irritant
Data on 2-

Dibenzofuranamine[1]

Eye Irritation Serious Irritant
Data on 2-

Dibenzofuranamine[1]

Respiratory Irritation Irritant
Data on 2-

Dibenzofuranamine[1]

Mutagenicity Possible Mutagen

General data on aromatic

amines and dibenzofuran

derivatives[3][9][10]

Carcinogenicity Possible Carcinogen
General data on primary

aromatic amines[3]

Experimental Protocols for Toxicity Testing
Standardized protocols are used to assess the toxicity of chemical substances.[11] The

following are general methodologies that could be adapted to evaluate the safety of 1-
Dibenzofuranamine.

Acute Oral Toxicity (LD50) - Up-and-Down Procedure
(OECD TG 425)
This method is a stepwise procedure using a limited number of animals to estimate the LD50.
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Animal Selection: Use a single sex of a standard rodent strain (e.g., female Sprague-Dawley

rats).

Dose Administration: Administer a single oral dose of the test substance to one animal. The

starting dose is selected based on available information or a default value.

Observation: Observe the animal for signs of toxicity and mortality for up to 14 days.[12]

Dose Adjustment:

If the animal survives, the next animal is dosed at a higher level (using a defined dose

progression factor).

If the animal dies, the next animal is dosed at a lower level.

Data Analysis: The LD50 is calculated from the results of a minimum number of animals

using a maximum likelihood method.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD TG 439)
This test assesses the potential of a substance to cause skin irritation using an in vitro model.

Test System: Utilize a reconstructed human epidermis model.

Application: Apply a small amount of the test substance topically to the tissue surface.

Incubation: Incubate for a defined period.

Viability Assessment: After exposure, determine the viability of the tissue using a colorimetric

assay (e.g., MTT assay).

Classification: The substance is classified as an irritant or non-irritant based on the reduction

in tissue viability compared to negative controls.

Bacterial Reverse Mutation Test (Ames Test - OECD TG
471)
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This in vitro assay is used to assess the mutagenic potential of a substance.

Bacterial Strains: Use several strains of Salmonella typhimurium and Escherichia coli with

different known mutations.

Exposure: Expose the bacterial strains to various concentrations of the test substance, both

with and without a metabolic activation system (S9 mix).

Incubation: Plate the treated bacteria on a minimal agar medium that lacks the amino acid

the bacteria require for growth.

Scoring: Count the number of revertant colonies (colonies that have mutated back to being

able to synthesize the required amino acid).

Interpretation: A substance is considered mutagenic if it causes a dose-dependent increase

in the number of revertant colonies compared to the control.

Experimental Workflow for Toxicity Assessment
Caption: General workflow for assessing the toxicity of a chemical compound.

Potential Signaling Pathways
The toxicological effects of halogenated dibenzofurans are often mediated through the Aryl

Hydrocarbon Receptor (AhR) signaling pathway.[13] While it is unconfirmed for 1-
Dibenzofuranamine, this pathway represents a plausible mechanism of action for its potential

toxicity.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
Caption: Postulated Aryl Hydrocarbon Receptor (AhR) signaling pathway for 1-
Dibenzofuranamine.

Conclusion
Due to the absence of specific safety and toxicity data for 1-Dibenzofuranamine, a cautious

approach is warranted. Researchers and drug development professionals should handle this

compound with the assumption that it is hazardous, following the guidelines for primary
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aromatic amines. This includes the use of appropriate personal protective equipment and

engineering controls. Further toxicological studies are necessary to fully characterize the

hazard profile of 1-Dibenzofuranamine and establish definitive safe handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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